5-fluoro-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine

• IUPAC Name: 5-fluoro-4-[4-(pyrazin-2-yloxymethyl)piperidin-1-yl]pyrimidine
• InChI: InChI=1S/C14H16FN5O/c15-12-7-17-10-19-14(12)20-5-1-11(2-6-20)9-21-13-8-16-3-4-18-13/h3-4,7-8,10-11H,1-2,5-6,9H2
• InChI Key: KUNLVDSXURBJSA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CN=C2)C3=NC=NC=C3F
• Molecular Formula: C14H16FN5O
• Molecular Weight: 289.31 g/mol

Description

5-fluoro-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine is a compound that is available for scientific research. It is related to a family of pyrazolo[1,5-a]pyrimidines (PPs) which have been identified as strategic compounds for optical applications. These compounds have been designed and synthesized for their potential biological activities.

Synthesis Analysis

The synthesis of these compounds involves a simpler and greener synthetic methodology. The synthesis process has been compared to those of BODIPYS, and it was found that the synthesis of these compounds has a relative mass efficiency (RME) ranging from 40–53%, as compared to those of BODIPYS which have an RME of 1.31–17.9%.

Molecular Structure Analysis

The molecular structure of these compounds is designed to exhibit a wide range of pharmacological activities. The pyrimidine moiety, in particular, has been employed in the design of privileged structures in medicinal chemistry.

Scientific Research Applications

5-fluoro-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine has been studied extensively for its potential applications in scientific research. It has been used in the synthesis of a variety of compounds, including nucleoside analogs and other heterocyclic compounds. It has also been studied as a potential inhibitor of enzymes such as thymidylate synthase, which is involved in DNA replication. Additionally, it has been studied for its potential applications in drug delivery systems and as a potential therapeutic agent in the treatment of cancer.

Mechanism of Action

The mechanism of action of 5-fluoro-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine is not yet fully understood. However, it is known to interact with several enzymes, including thymidylate synthase. It is believed that this compound binds to the active site of the enzyme, inhibiting its activity and thus preventing the formation of thymidylate and other nucleoside analogs. Additionally, this compound has been shown to inhibit the activity of other enzymes involved in DNA replication, such as DNA polymerase, DNA primase, and DNA ligase.
Biochemical and Physiological Effects
This compound has been studied for its potential biochemical and physiological effects. It has been shown to inhibit the activity of thymidylate synthase, thus preventing the formation of thymidylate and other nucleoside analogs. Additionally, it has been shown to inhibit the activity of other enzymes involved in DNA replication, such as DNA polymerase, DNA primase, and DNA ligase. It has also been studied for its potential anti-cancer effects, with studies demonstrating that it can inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

5-fluoro-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively easy to synthesize and can be obtained in large quantities. Additionally, it is relatively stable in aqueous solutions and can be stored for long periods of time without degradation. A limitation is that it is not very soluble in organic solvents, making it difficult to use in certain types of experiments.

Future Directions

The potential applications of 5-fluoro-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine are still being explored. One potential future direction is the development of new synthesis methods for this compound and its derivatives. Additionally, further research could be conducted into its potential anti-cancer effects, as well as its potential applications in drug delivery systems. Further research could also be conducted into its potential interactions with other enzymes, as well as its potential biochemical and physiological effects. Finally, further research could be conducted into its potential applications in the fields of medicinal chemistry, biochemistry, and pharmacology.

Synthesis Methods

5-fluoro-4-{4-[(pyrazin-2-yloxy)methyl]piperidin-1-yl}pyrimidine can be synthesized through a variety of methods. The most common method involves the reaction of pyrazine-2-carboxylic acid with an amine in the presence of a catalyst such as piperidine and a fluorinating agent such as sodium fluoride. The reaction is then followed by a series of purification steps to obtain the desired compound. Other synthesis methods include the use of microwave-assisted methods, solid-phase synthesis, and enzymatic methods.